Cas no 5691-02-1 (2-((Pyridin-2-ylmethyl)amino)benzoic acid)

• Product Name: 2-((Pyridin-2-ylmethyl)amino)benzoic acid
• CAS No: 5691-02-1
• Molecular Formula: C₁₃H₁₂N₂O₂
• Molecular Weight: 228.24658
• CID: 1086633
• PubChem ID: 6457318

2-((Pyridin-2-ylmethyl)amino)benzoic acid Properties

Names and Identifiers

• 2-((Pyridin-2-ylmethyl)amino)benzoic acid
• 2-[(Pyridin-2-ylmethyl)amino]benzoic acid
• HMS1699F06
• 2-{[(pyridin-2-yl)methyl]amino}benzoic acid
• VS-00578
• SB79636
• 5691-02-1
• 2-((Pyridin-2-ylmethyl)amino)benzoicacid
• 2-[(2-Pyridinylmethyl)amino]benzoic acid, AldrichCPR
• AN-465/43369604
• 2-(pyridin-2-ylmethylamino)benzoic acid
• 2-[(2-pyridinylmethyl)amino]benzoic acid
• AKOS000284598
• STK283864
• BBL000345
• DB-134191
• MFCD07395223
• SCHEMBL18394876
• DTXSID90424195

• MDL： MFCD07395223
• InChIKey： NCPRURHPFDPBEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12N2O2/c16-13(17)11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10/h1-8,15H,9H2,(H,16,17)
• SMILES： C1=CC=C(C(=C1)C(=O)O)NCC2=CC=CC=N2

Computed Properties

• Exact Mass: 228.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.089877630g/mol
• Heavy Atom Count: 17
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• LogP: 2.46490
• PSA: 62.22000
• Refractive Index: 1.668
• Boiling Point: 421.8°C at 760 mmHg
• Flash Point: 208.9°C
• Density: 1.301

2-((Pyridin-2-ylmethyl)amino)benzoic acid Security Information

2-((Pyridin-2-ylmethyl)amino)benzoic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives